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Compound of Interest

Compound Name: AS-99 TFA

Cat. No.: B8210099

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. This guide provides essential, step-by-step procedures for the safe disposal of
AS-99 TFA, a trifluoroacetic acid salt of the potent and selective ASH1L histone
methyltransferase inhibitor. The information herein is designed to be your preferred resource
for laboratory safety and chemical handling, offering clarity and actionable intelligence beyond

the product itself.

The primary hazardous component of AS-99 TFA is trifluoroacetic acid (TFA), a strong
corrosive acid. Therefore, the disposal procedures are dictated by the hazards associated with
TFA. It is imperative to treat this compound as a hazardous waste and follow institutional and
local regulations for its disposal.

Quantitative Data on Trifluoroacetic Acid

For a clear understanding of the chemical properties and hazards associated with the
trifluoroacetic acid component, the following table summarizes key quantitative data.
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Property Value Reference
CAS Number 76-05-1 [1]
Molecular Formula C2F302H [1]
Boiling Point 72 °C [1]
Melting Point -15°C [1]

Vapor Pressure

107 mmHg at 25 °C

[1]

pH

2 (100 g/L aqg. sol)

Acute Toxicity (Oral)

Category 4

Acute Toxicity (Inhalation)

Category 4

Skin Corrosion/Irritation

Category 1A

Serious Eye Damage/Irritation

Category 1

Experimental Protocol: Neutralization and Disposal
of AS-99 TFA Waste

This protocol outlines the recommended procedure for the neutralization and disposal of AS-99

TFA waste. This process should be carried out in a well-ventilated fume hood while wearing

appropriate personal protective equipment (PPE), including chemical-resistant gloves (butyl

rubber or Viton are recommended for high-volume applications), safety goggles, and a lab coat.

Materials:

AS-99 TFA waste solution

Stir bar and stir plate

pH indicator strips or a calibrated pH meter

Large beaker or container (chemically resistant)

Sodium carbonate (Na2COs) or other suitable neutralizing agent
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o Labeled hazardous waste container
Procedure:

o Preparation: Place a large beaker containing a stir bar on a stir plate within a certified
chemical fume hood.

 Dilution: Slowly add the AS-99 TFA waste to a large volume of cold water in the beaker.
Always add acid to water, never the other way around, to avoid a violent exothermic reaction.

» Neutralization: While stirring the diluted solution, slowly and carefully add small portions of
sodium carbonate. Be cautious as this will cause fizzing (release of CO2z gas). Continue
adding the neutralizing agent until the fizzing subsides.

e pH Measurement: Check the pH of the solution using a pH indicator strip or a pH meter. The
target pH should be between 6.0 and 8.0. If the pH is still acidic, continue to add small
amounts of sodium carbonate until the target pH is reached.

o Waste Collection: Once neutralized, transfer the solution to a properly labeled hazardous
waste container. The label should clearly indicate the contents, including the neutralized AS-
99 TFA and the date.

o Disposal: Arrange for the collection of the hazardous waste container by your institution's
Environmental Health and Safety (EHS) department. Do not pour the neutralized solution
down the drain unless explicitly permitted by your local regulations and EHS office.

Logical Workflow for AS-99 TFA Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of AS-99 TFA.
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Caption: Logical workflow for the safe disposal of AS-99 TFA waste.

Disclaimer: This information is intended for guidance purposes only. Always consult your
institution's specific safety protocols and the Safety Data Sheet (SDS) for AS-99 TFA before
handling and disposal. All waste must be managed in accordance with local, state, and federal
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8210099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

